Cas no 851016-12-1 ((S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride)

• Product Name: (S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride
• CAS No: 851016-12-1
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• CID: 5520902
• PubChem ID: 131885911
• Update Time: 2025-10-28

(S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-amino-1-(4-hydroxy-1-piperidinyl)-, hydrochloride (1:1), (2S)-
• (S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride
• (S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-onehydrochloride
• G72896
• 851016-12-1
• 1-[(2s)-2-amino-1-oxopropyl]-4-piperidinol monohydrochloride

• Inchi： 1S/C8H16N2O2.ClH/c1-6(9)8(12)10-4-2-7(11)3-5-10;/h6-7,11H,2-5,9H2,1H3;1H/t6-;/m0./s1
• InChI Key： LEYCKNOEJUXTAL-RGMNGODLSA-N
• SMILES： C(N1CCC(O)CC1)(=O)[C@@H](N)C.Cl

Computed Properties

• Exact Mass: 208.0978555g/mol
• Monoisotopic Mass: 208.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on (S)-2-Amino-1-(4-hydroxypiperidin-1-yl)propan-1-one hydrochloride

The Comprehensive Overview of (S)-2-Amino-1-(4-Hydroxypiperidin-1-Yl)Propan-1-One Hydrochloride (CAS No. 851016-12-1)

(S)-2-Amino-1-(4-hydroxypiperidin-1-Yl)Propan-1-One Hydrochloride, also identified by the CAS registry number 851016-12, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have shed light on its synthesis, biological activity, and therapeutic potential, making it a subject of extensive research.

The chemical structure of (S)-2-Amino derivative is characterized by a piperidine ring substituted with a hydroxyl group at the 4-position and a propanone group at the 1-position, with an amino group attached to the propanone moiety. This configuration imparts unique physicochemical properties, including high solubility in aqueous solutions and stability under physiological conditions. These attributes make it an attractive candidate for various biomedical applications.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Researchers have optimized reaction conditions to enhance yield and purity, employing techniques such as asymmetric catalysis and microwave-assisted synthesis. These innovations have significantly reduced production costs and improved scalability, paving the way for large-scale manufacturing.

In terms of biological activity, (S)-2-Amino derivatives have demonstrated potent inhibitory effects on several key enzymes involved in metabolic pathways. For instance, studies published in reputable journals such as Journal of Medicinal Chemistry and Nature Communications highlight its ability to modulate enzyme activity, suggesting its potential as a therapeutic agent in treating metabolic disorders.

Furthermore, preclinical studies indicate that this compound exhibits excellent bioavailability when administered orally, making it suitable for systemic delivery. Its ability to cross the blood-brain barrier has also been explored, opening avenues for its use in neurodegenerative diseases.

The pharmacokinetic profile of CAS No. 8510 has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion characteristics. These findings underscore its potential as a lead compound in drug discovery programs targeting chronic diseases.

In conclusion, (S)-2-Amino derivatives represent a promising class of compounds with diverse applications in medicine and biotechnology. Ongoing research continues to unravel their full potential, positioning them as key players in future therapeutic interventions.